Cas no 898784-27-5 (2-(4-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone)

• Product Name: 2-(4-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
• CAS No: 898784-27-5
• MF: C₁₅H₁₀BrF₃O
• MW: 343.138514041901
• CID: 1945523
• PubChem ID: 24723922
• Update Time: 2025-04-21

2-(4-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
• 2-(4-BROMOPHENYL)-4'-TRIFLUOROMETHYLACETOPHENONE
• CTK5G6169
• AG-H-66401
• KB-162854
• 2-(2-CHLOROPHENYL)SUCCINIC ACID
• DTXSID80642321
• MFCD02260737
• 898784-27-5
• AKOS012718666
• 2-(4-Bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one

• MDL： MFCD02260737
• Inchi： 1S/C15H10BrF3O/c16-13-7-1-10(2-8-13)9-14(20)11-3-5-12(6-4-11)15(17,18)19/h1-8H,9H2
• InChI Key： FSVDTRQXNCWVRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 341.98700
• Monoisotopic Mass: 341.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.89330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes